Cas no 2092279-18-8 (1-(3,3-dimethylcyclobutyl)methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(3,3-dimethylcyclobutyl)methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 2092279-18-8
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 6169920
• PubChem ID: 122240401
• Update Time: 2025-10-27

1-(3,3-dimethylcyclobutyl)methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylcyclobutyl)methyl-1H-pyrazole-4-carbaldehyde
• AKOS040813600
• F2147-6804
• 1-[(3,3-dimethylcyclobutyl)methyl]-1H-pyrazole-4-carbaldehyde
• 1-[(3,3-dimethylcyclobutyl)methyl]pyrazole-4-carbaldehyde
• 2092279-18-8

• Inchi： 1S/C11H16N2O/c1-11(2)3-9(4-11)6-13-7-10(8-14)5-12-13/h5,7-9H,3-4,6H2,1-2H3
• InChI Key： ILMSTHMOFQZUPZ-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C=1)CC1CC(C)(C)C1

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(3,3-dimethylcyclobutyl)methyl-1H-pyrazole-4-carbaldehyde

1-(3,3-Dimethylcyclobutyl)methyl-1H-Pyrazole-4-Carbaldehyde: A Versatile Scaffold in Modern Organic Synthesis

The compound 1-(3,3-dimethylcyclobutyl)methyl-1H-pyrazole-4-carbaldehyde (CAS No. 2092279-18-8) represents a structurally unique and synthetically accessible molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its core structure combines a pyrazole ring, a well-established pharmacophore in drug discovery, with a cyclobutane-derived substituent and an aldehyde functional group, offering a multifunctional platform for further derivatization. The integration of these motifs provides opportunities for the development of novel bioactive compounds, catalysts, and functional materials.

Recent advancements in organic synthesis have highlighted the importance of pyrazole derivatives as key intermediates in the construction of complex molecular architectures. The pyrazole ring, characterized by its five-membered heterocyclic system with two adjacent nitrogen atoms, exhibits inherent stability and diverse reactivity profiles. In the case of 1-(3,3-dimethylcyclobutyl)methyl-1H-pyrazole-4-carbaldehyde, the substitution pattern introduces steric and electronic effects that modulate its chemical behavior. The dimethylcyclobutane moiety imparts rigidity to the molecule while enhancing hydrophobic interactions, making it particularly suitable for applications requiring structural persistence.

The aldehyde group at position 4 of the pyrazole ring is a critical feature of this compound. Aldehydes are highly reactive functionalities that participate in a wide array of chemical transformations, including Wittig reactions, reductive aminations, and aldol condensations. In the context of drug discovery, aldehydes can serve as electrophilic warheads for covalent targeting of biomolecules or as precursors to bioisosteric replacements. For instance, recent studies have demonstrated that aldehyde-containing scaffolds can be selectively converted into carboxylic acids or amides to optimize pharmacokinetic properties such as solubility and metabolic stability.

One of the most promising applications of this compound lies in its potential as a building block for small-molecule therapeutics. The combination of the pyrazole scaffold with cyclobutane-derived substituents has been explored in preclinical research for modulating enzyme activity and receptor-ligand interactions. For example, pyrazole-based compounds have shown efficacy as inhibitors of kinases, proteases, and G-protein-coupled receptors (GPCRs). The presence of the aldehyde group further enables post-synthetic modifications to fine-tune selectivity and potency. Researchers have also investigated similar structures for their anti-inflammatory properties through cyclooxygenase (COX) inhibition pathways.

From a synthetic perspective, the accessibility of this compound via modern methodologies underscores its utility in combinatorial chemistry approaches. Recent reports highlight efficient one-pot strategies for constructing pyrazoles from hydrazines and α-diketones under mild reaction conditions. The incorporation of dimethylcyclobutane units has been facilitated by transition-metal-catalyzed cross-coupling reactions or photochemical cyclization techniques. These advancements align with green chemistry principles by minimizing waste generation and energy consumption during large-scale production.

In materials science contexts, derivatives of this compound may contribute to the development of advanced polymers or optoelectronic materials. The conjugated nature of the pyrazole ring combined with electron-deficient aldehyde groups could lead to interesting photophysical properties when integrated into polymer backbones or supramolecular assemblies. Such materials might find applications in organic light-emitting diodes (OLEDs) or sensors due to their tunable absorption/emission characteristics.

The structural diversity enabled by this scaffold also makes it an attractive candidate for fragment-based drug discovery (FBDD) campaigns. High-throughput screening platforms can rapidly identify binding interactions between fragments like this compound and target proteins using techniques such as X-ray crystallography or NMR spectroscopy. Once identified as hit molecules, these fragments can be optimized through iterative design cycles involving medicinal chemistry expertise.

Environmental sustainability considerations are increasingly influencing synthetic strategies involving such compounds. Researchers are exploring biocatalytic approaches—such as enzyme-mediated oxidations or reductions—to achieve enantioselective transformations with minimal ecological impact compared to traditional metal-catalyzed methods. Additionally, solvent selection plays a crucial role; aqueous media or ionic liquids are being evaluated to replace volatile organic solvents commonly used in conventional protocols.

Educational institutions worldwide incorporate studies on molecules like 1-(3,3-dimethylcyclobutyl)methyl-1H-pyrazole-4-carbaldehyde into their curricula to illustrate concepts related to heterocyclic chemistry fundamentals and retrosynthetic analysis techniques essential for aspiring chemists preparing for careers across academia industry sectors alike.